Cas no 1335496-96-2 (3-Methanesulfonyl-2-methylaniline)

• Product Name: 3-Methanesulfonyl-2-methylaniline
• CAS No: 1335496-96-2
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 2152285
• PubChem ID: 63075534
• Update Time: 2025-10-28

3-Methanesulfonyl-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-2-methylaniline
• NE47152
• Z1463349723
• 3-Methanesulfonyl-2-methylaniline

• Inchi： 1S/C8H11NO2S/c1-6-7(9)4-3-5-8(6)12(2,10)11/h3-5H,9H2,1-2H3
• InChI Key： YOUCVRQVVRTGPQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1C)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Topological Polar Surface Area: 68.5

Additional information on 3-Methanesulfonyl-2-methylaniline

3-Methanesulfonyl-2-methylaniline

3-Methanesulfonyl-2-methylaniline, also known by its CAS number 1335496-96-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of anilines, which are aromatic amines with a benzene ring substituted by an amino group. The presence of a methanesulfonyl group at the 3-position and a methyl group at the 2-position imparts unique chemical properties to this molecule, making it a valuable substrate for various research and industrial applications.

The methanesulfonyl group (-SO₂CH₃) is a strong electron-withdrawing substituent, which can influence the electronic properties of the aromatic ring. This substitution pattern can lead to increased reactivity in certain chemical reactions, such as nucleophilic aromatic substitution. The methyl group at the 2-position, on the other hand, is an electron-donating group, which can counterbalance the electron-withdrawing effect of the sulfonyl group. This balance of substituents makes 3-Methanesulfonyl-2-methylaniline a versatile compound for exploring regioselectivity and reactivity in aromatic systems.

Recent studies have highlighted the potential of 3-Methanesulfonyl-2-methylaniline in drug discovery. Researchers have investigated its role as a precursor for synthesizing bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have shown promise in modulating enzyme activity and receptor binding, which are critical for developing new drugs targeting various diseases.

In terms of synthesis, 3-Methanesulfonyl-2-methylaniline can be prepared through several routes. One common method involves the sulfonation of 2-methylaniline using methanesulfonic acid or its derivatives under appropriate conditions. The reaction typically requires controlled temperature and pH to ensure high yields and purity. Another approach involves coupling reactions where the sulfonyl group is introduced via nucleophilic aromatic substitution, leveraging the directing effects of substituents on the aromatic ring.

The physical properties of 3-Methanesulfonyl-2-methylaniline include a melting point around 180°C and a boiling point above 400°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various organic reactions. The compound is stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

From an environmental perspective, understanding the fate and behavior of 3-Methanesulfonyl-2-methylaniline in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial activity playing a significant role in its transformation. However, further research is needed to fully characterize its environmental persistence and toxicity.

In conclusion, 3-Methanesulfonyl-2-methylaniline (CAS No. 1335496-96-2) is a multifaceted compound with applications spanning organic synthesis, pharmacology, and environmental chemistry. Its unique substitution pattern offers opportunities for exploring chemical reactivity and developing novel bioactive molecules. As research continues to uncover its potential uses and properties, this compound remains an important focus for scientists across various disciplines.